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Compound of Interest

Compound Name:
(4-Aminophenyl)(4-

methylpiperazin-1-yl)methanone

Cat. No.: B1267946 Get Quote

Essential Safety and Handling Guide for (4-
Aminophenyl)(4-methylpiperazin-1-yl)methanone
Disclaimer: A specific Safety Data Sheet (SDS) for (4-Aminophenyl)(4-methylpiperazin-1-
yl)methanone is not readily available. The following guidance is based on the safety profiles of

structurally similar compounds, such as 4-Methylpiperazin-1-amine and (4-Aminophenyl)(4-

ethylpiperazin-1-yl)-methanone, and established best practices for laboratory chemical

handling. A thorough risk assessment should be conducted by researchers, and consultation

with your institution's Environmental Health and Safety (EHS) department is highly

recommended before commencing any work with this compound.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals. Adherence to these procedures is vital for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not

available, analogous compounds are classified as irritants, potentially corrosive, and may be

harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3] It is a combustible liquid
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and may cause serious eye irritation.[1] Therefore, a cautious approach to handling is

essential.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[4][5]

To prevent skin contact and

absorption.[1][2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required if there is a splash

hazard.[1][4][6]

To protect against splashes

and eye irritation.[1]

Skin and Body Protection Laboratory coat.[4][7]
To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][2] If

ventilation is insufficient, a

NIOSH-approved respirator

may be necessary.[4][8]

To prevent inhalation of vapors

or aerosols.

Safe Handling and Operational Plan
Engineering Controls:

Always handle (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a well-ventilated

area.[1][2]

For procedures that may generate aerosols or vapors, a certified chemical fume hood is

mandatory.[8]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1]

Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within the chemical fume hood by lining the area with absorbent material to

contain any potential spills.

Handling:

Avoid direct contact with the skin and eyes.[2]

Do not inhale vapors or dust.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, and open flames as the substance is a combustible liquid.

[1][9]

First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[1][9]

After skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes. Remove contaminated clothing and wash it before reuse. If skin irritation occurs,

get medical advice/attention.[1][9]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[9]

If swallowed: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[1][3]

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure laboratory safety.

Waste Categorization:
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Contaminated Solid Waste: All disposable items that have come into contact with (4-
Aminophenyl)(4-methylpiperazin-1-yl)methanone, such as gloves, absorbent pads, and

pipette tips, should be considered hazardous waste.[8]

Unused Chemical: Unwanted or expired (4-Aminophenyl)(4-methylpiperazin-1-
yl)methanone must be disposed of as hazardous chemical waste.[1]

Disposal Protocol:

Collect all contaminated solid waste in a designated, clearly labeled, and sealed hazardous

waste container.[1][8]

Dispose of unused chemicals and contaminated waste through your institution's EHS

department, following all local, state, and federal regulations.[1]

Do not empty into drains.[1]

Experimental Workflow and Safety Procedures
The following diagram illustrates the key steps for the safe handling and disposal of (4-
Aminophenyl)(4-methylpiperazin-1-yl)methanone.
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Workflow for Safe Handling and Disposal

Preparation

Handling

Cleanup & Decontamination

Disposal

Don Appropriate PPE
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Handle Chemical
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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